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Compound of Interest

Compound Name: Potassium 4-bromo-2,6-xylenolate

Cat. No.: B12650268 Get Quote

An In-depth Technical Guide to Potassium 4-bromo-2,6-xylenolate: Molecular Formula and

Weight

This guide provides a detailed analysis of the molecular formula and molecular weight of

Potassium 4-bromo-2,6-xylenolate, a compound of interest to researchers, scientists, and

professionals in the field of drug development.

Chemical Identity
Potassium 4-bromo-2,6-xylenolate is the potassium salt of 4-bromo-2,6-xylenol. The

formation of this salt involves the deprotonation of the hydroxyl group of 4-bromo-2,6-xylenol

and the subsequent ionic bonding with a potassium cation.

Molecular Formula and Weight
The molecular formula and molecular weight of Potassium 4-bromo-2,6-xylenolate are

fundamental parameters for any quantitative analysis, including stoichiometry of reactions,

preparation of solutions of specific molarity, and interpretation of analytical data.

A summary of these key quantitative data is presented in the table below.
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Parameter Value

Molecular Formula C₈H₈BrKO

Molecular Weight 239.15 g/mol

Experimental Protocols: Calculation of Molecular
Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following protocol outlines the step-by-step calculation for Potassium 4-bromo-2,6-
xylenolate.

Methodology:

Identify the Molecular Formula: The molecular formula for Potassium 4-bromo-2,6-
xylenolate is C₈H₈BrKO.[1]

Determine the Number of Atoms for Each Element:

Carbon (C): 8 atoms

Hydrogen (H): 8 atoms

Bromine (Br): 1 atom

Potassium (K): 1 atom

Oxygen (O): 1 atom

Obtain the Atomic Weight of Each Element:

Atomic weight of Carbon (C) ≈ 12.01 g/mol [2]

Atomic weight of Hydrogen (H) ≈ 1.008 g/mol [3][4]

Atomic weight of Bromine (Br) ≈ 79.90 g/mol
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Atomic weight of Potassium (K) ≈ 39.10 g/mol [5][6][7][8][9]

Atomic weight of Oxygen (O) ≈ 16.00 g/mol [10][11][12]

Calculate the Total Weight for Each Element:

Total weight of Carbon = 8 atoms × 12.01 g/mol = 96.08 g/mol

Total weight of Hydrogen = 8 atoms × 1.008 g/mol = 8.064 g/mol

Total weight of Bromine = 1 atom × 79.90 g/mol = 79.90 g/mol

Total weight of Potassium = 1 atom × 39.10 g/mol = 39.10 g/mol

Total weight of Oxygen = 1 atom × 16.00 g/mol = 16.00 g/mol

Sum the Weights to Determine the Molecular Weight:

Molecular Weight = 96.08 + 8.064 + 79.90 + 39.10 + 16.00 = 239.144 g/mol

The calculated molecular weight of approximately 239.14 g/mol is in close agreement with the

reported value of 239.15 g/mol .[1]

Visualization of the Calculation Workflow
The logical workflow for determining the molecular formula and weight of Potassium 4-bromo-
2,6-xylenolate is illustrated in the following diagram.
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Start: Identify Compound
Potassium 4-bromo-2,6-xylenolate

Determine Structure
(Salt of 4-bromo-2,6-xylenol)

Identify Constituent Elements
C, H, Br, K, O

Count Atoms of Each Element
C: 8, H: 8, Br: 1, K: 1, O: 1

Derive Molecular Formula
C₈H₈BrKO

Obtain Atomic Weights
C: 12.01, H: 1.008, Br: 79.90, K: 39.10, O: 16.00

Input for Calculation

Calculate Total Weight of Each Element

Sum All Weights

Result: Molecular Weight
239.15 g/mol

Click to download full resolution via product page

Caption: Workflow for determining the molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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